Cas no 868976-73-2 (N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide)

• Product Name: N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide
• CAS No: 868976-73-2
• MF: C₁₆H₁₂N₄O₅S₂
• MW: 404.420280456543
• CID: 6150668
• PubChem ID: 18561299
• Update Time: 2025-05-18

N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide
• F1838-3503
• AKOS024613471
• SR-01000016487-1
• N-(5-((2-(benzo[d][1,3]dioxol-5-ylamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)furan-2-carboxamide
• SR-01000016487
• N-[5-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]furan-2-carboxamide
• N-[5-({[(2H-1,3-benzodioxol-5-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide
• 868976-73-2

• Inchi： 1S/C16H12N4O5S2/c21-13(17-9-3-4-10-12(6-9)25-8-24-10)7-26-16-20-19-15(27-16)18-14(22)11-2-1-5-23-11/h1-6H,7-8H2,(H,17,21)(H,18,19,22)
• InChI Key： QQCDZBFENHOCGU-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(C2=CC=CO2)=O)S1)CC(NC1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 404.02491184g/mol
• Monoisotopic Mass: 404.02491184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 169Ų

Additional information on N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide

N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide: A Comprehensive Overview

The compound N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide (CAS No. 868976-73-2) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its complex structure featuring a benzodioxole moiety, a thiadiazole ring, and a furan carboxamide group, exhibits unique properties that make it a subject of interest for various applications. In this article, we delve into the chemical characteristics, potential uses, and current research trends surrounding this compound.

One of the most notable aspects of N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide is its structural complexity, which contributes to its versatility in drug discovery. The presence of the benzodioxole group, a common pharmacophore in many bioactive molecules, suggests potential interactions with biological targets. Researchers have explored its role in modulating enzyme activity, particularly in the context of inflammation and oxidative stress. The thiadiazole ring, known for its electron-rich nature, further enhances the compound's ability to participate in hydrogen bonding and other molecular interactions.

In recent years, the demand for novel heterocyclic compounds like N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide has surged, driven by the need for innovative therapeutic agents. The compound's potential as a kinase inhibitor or receptor modulator has been a focal point in academic and industrial research. For instance, studies have investigated its efficacy in targeting specific pathways involved in metabolic disorders and neurodegenerative diseases, aligning with current healthcare trends focused on precision medicine.

The synthesis of N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Researchers have optimized protocols to incorporate the sulfanyl linker, which plays a critical role in the compound's stability and bioavailability. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm the structure and purity of the final product.

From a commercial perspective, N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its CAS number, 868976-73-2, serves as a unique identifier for procurement and regulatory compliance. The compound's niche applications have led to its inclusion in high-throughput screening libraries, where it is evaluated for novel biological activities.

Environmental and safety considerations are paramount when handling N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide. While it is not classified as a hazardous material, standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation, are recommended. Researchers are also exploring greener synthesis routes to minimize waste and improve sustainability, reflecting the broader industry shift toward eco-friendly practices.

Looking ahead, the future of N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide appears promising, with ongoing studies aimed at unlocking its full potential. Its unique structural features and demonstrated bioactivity position it as a valuable candidate for further development. As the scientific community continues to explore its applications, this compound is likely to remain a topic of interest in both academic and industrial settings.